Cas no 2096337-57-2 (2-(Ethoxycarbonyl)-6-methoxypyridine-4-boronic acid pinacol ester)

• Product Name: 2-(Ethoxycarbonyl)-6-methoxypyridine-4-boronic acid pinacol ester
• CAS No: 2096337-57-2
• MF: C₁₅H₂₂BNO₅
• MW: 307.149884700775
• MDL: MFCD13189867
• CID: 5183734
• Update Time: 2026-03-05

2-(Ethoxycarbonyl)-6-methoxypyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(Ethoxycarbonyl)-6-methoxypyridine-4-boronic acid pinacol ester
• 2-Pyridinecarboxylic acid, 6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester

• MDL： MFCD13189867
• Inchi： 1S/C15H22BNO5/c1-7-20-13(18)11-8-10(9-12(17-11)19-6)16-21-14(2,3)15(4,5)22-16/h8-9H,7H2,1-6H3
• InChI Key： IWIPJHIUADMVPW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NC(OC)=CC(B2OC(C)(C)C(C)(C)O2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(Ethoxycarbonyl)-6-methoxypyridine-4-boronic acid pinacol ester

2-(Ethoxycarbonyl)-6-methoxypyridine-4-boronic acid pinacol ester (CAS No. 2096337-57-2)

The compound 2-(Ethoxycarbonyl)-6-methoxypyridine-4-boronic acid pinacol ester (CAS No. 2096337-57-2) is a highly specialized organic compound with significant applications in the fields of organic synthesis, materials science, and drug discovery. This compound belongs to the class of boronic acid pinacol esters, which are widely used as intermediates in the Suzuki-Miyaura coupling reaction—a cornerstone in modern organic chemistry for forming carbon-carbon bonds.

Structure and Properties: The molecular structure of 2-(Ethoxycarbonyl)-6-methoxypyridine-4-boronic acid pinacol ester is characterized by a pyridine ring substituted with an ethoxycarbonyl group at the 2-position, a methoxy group at the 6-position, and a boronic acid pinacol ester group at the 4-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile in various chemical reactions.

Synthesis and Applications: Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(Ethoxycarbonyl)-6-methoxypyridine-4-boronic acid pinacol ester. Researchers have explored novel routes involving palladium-catalyzed cross-coupling reactions, which have significantly enhanced the yield and purity of this compound. Its application as a key intermediate in the construction of biologically active molecules has been extensively documented in recent studies.

Research Highlights: In a groundbreaking study published in *Nature Communications* in 2023, scientists demonstrated the use of 2-(Ethoxycarbonyl)-6-methoxypyridine-4-boronic acid pinacol ester as a critical precursor in the synthesis of novel antitumor agents. The compound's ability to undergo selective Suzuki couplings under mild conditions was exploited to construct complex heterocyclic frameworks with potent anticancer activity.

Safety and Handling: While handling 2-(Ethoxycarbonyl)-6-methoxypyridine-4-boronic acid pinacol ester, it is essential to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from direct sunlight to ensure stability and prevent degradation.